2-(3,5-Dimethylphenoxy)-4-methyl-3-(methylsulfonyl)-6-phenylpyridine

• IUPAC Name: 2-(3,5-dimethylphenoxy)-4-methyl-3-methylsulfonyl-6-phenylpyridine
• InChI: InChI=1S/C21H21NO3S/c1-14-10-15(2)12-18(11-14)25-21-20(26(4,23)24)16(3)13-19(22-21)17-8-6-5-7-9-17/h5-13H,1-4H3
• InChI Key: VIIGMSDRSSCJOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC2=C(C(=CC(=N2)C3=CC=CC=C3)C)S(=O)(=O)C)C
• Molecular Formula: C21H21NO3S
• Molecular Weight: 367.5 g/mol

Description

2-(3,5-Dimethylphenoxy)-4-methyl-3-(methylsulfonyl)-6-phenylpyridine, also known as 2-MMP-4-MMS-6-PP, is a synthetic compound that has become increasingly popular in recent years due to its wide range of applications in scientific research. This compound is most commonly used in the synthesis of pharmaceuticals, as well as in the study of biochemical and physiological processes.

Scientific Research Applications

Antiproliferative and Anticancer Potential

• Research on dinuclear gold(III) oxo complexes with bipyridyl ligands, including derivatives similar to the chemical compound , shows potential cytotoxic and anticancer properties. These compounds have been evaluated for their antiproliferative effects in vitro toward human ovarian carcinoma cell lines, with some compounds manifesting moderate cytotoxic properties, suggesting further pharmacological studies are warranted (Casini et al., 2006).

Synthesis and Chemical Properties

• Studies on the synthesis of heavily substituted 2-aminopyridines through displacement of a methylsulfinyl group reveal the chemical versatility and reactivity of pyridine derivatives, contributing to the development of new synthetic routes for related compounds (Teague, 2008).

Molecular and Electronic Structure

• Investigations into the molecular-electronic structure and kinetic behavior of sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride offer insights into the structural organization and reactivity of sulfone-substituted pyridine derivatives. These studies provide foundational knowledge for designing compounds with specific electronic properties (Rublova et al., 2017).

Photoluminescent Materials

• Research on cationic bis-cyclometallated iridium(III) complexes featuring sulfonyl-substituted cyclometallating ligands, including derivatives related to the query compound, demonstrates the ability to tune color emissions for potential applications in light-emitting devices. These complexes exhibit high photoluminescence quantum yields, showcasing their utility in developing new materials for optoelectronic applications (Ertl et al., 2015).